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Compound of Interest

Compound Name: 4-Propanoyloxy DMT

CAS No.: 1373882-11-1

Cat. No.: B3025903

Get Quote

Introduction

4-Propanoyloxy-N,N-dimethyltryptamine (4-PrO-DMT) is a synthetic tryptamine and a structural

analog of psilocybin.[1][2] It is considered a prodrug of psilocin (4-hydroxy-N,N-

dimethyltryptamine), the primary psychoactive metabolite of psilocybin.[3][4] Like its

counterparts, 4-PrO-DMT is believed to exert its primary effects through interaction with

serotonin receptors, particularly as an agonist at the 5-HT2A receptor.[2][3] Research in animal

models has demonstrated that 4-PrO-DMT produces psilocybin-like effects, including the head-

twitch response (HTR), which is mediated by 5-HT2A receptors.[1][2]

Beyond its classical psychedelic pathway, studies on the related compound N,N-

dimethyltryptamine (DMT) suggest potential roles in neurogenesis and neuroprotection

mediated by the sigma-1 receptor (Sig-1R).[5][6][7] This indicates that tryptamines may have

complex cellular effects beyond receptor agonism, including the potential to stimulate neural

stem cell differentiation and protect neurons from hypoxic stress.[5][7]

These application notes provide a comprehensive protocol for the preparation and

administration of 4-Propanoyloxy DMT to in vitro cell cultures. The goal is to enable
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researchers to systematically investigate its cytotoxicity, receptor engagement, downstream

signaling, and potential neurogenic effects in a controlled cellular environment.

Physicochemical Properties and Handling
Proper handling and preparation of 4-Propanoyloxy DMT are critical for reproducible

experimental outcomes. The compound's properties are summarized below.

Property Value Source

Molecular Formula C₁₅H₂₀N₂O₂ [8][9][10]

Molecular Weight 260.33 g/mol [8][9]

IUPAC Name
[3-[2-(dimethylamino)ethyl]-1H-

indol-4-yl] propanoate
[9]

Synonyms

4-PrO-DMT, O-

propionylpsilocin, 4-

Propionyloxy-DMT

[3][10]

Solubility
DMSO: 30 mg/mL; DMF: 30

mg/mL; Ethanol: 30 mg/mL
[10]

Storage Store at -20°C [10]

Stability ≥ 4 years at -20°C [10]

Experimental Protocols
2.1. Required Materials

4-Propanoyloxy DMT (analytical grade)

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Phosphate-Buffered Saline (PBS), Ca²⁺/Mg²⁺ free, sterile

Appropriate cell line (e.g., SH-SY5Y neuroblastoma, primary cortical neurons, or neural stem

cells)
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Complete cell culture medium (e.g., DMEM/F12 with 10% FBS and 1% Penicillin-

Streptomycin)

Trypsin-EDTA solution (0.25%)

Sterile cell culture plates (e.g., 96-well for cytotoxicity, 6-well for protein analysis)

Standard cell culture equipment (incubator, biosafety cabinet, microscope)

2.2. Preparation of Stock Solution

Due to its high solubility in DMSO, a concentrated stock solution should be prepared to

minimize the final solvent concentration in the culture medium.

Aseptic Technique: Perform all steps in a sterile biosafety cabinet.

Calculation: To prepare a 10 mM stock solution of 4-Propanoyloxy DMT (MW: 260.33 g/mol

):

Weigh out 2.6 mg of 4-Propanoyloxy DMT powder.

Dissolve in 1 mL of sterile DMSO.

Dissolution: Vortex thoroughly until the powder is completely dissolved.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes (e.g., 20 µL) in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store aliquots at -20°C.

2.3. Cell Seeding and Culture

This protocol assumes a standard adherent cell line. Densities and timing should be optimized

for the specific cell line used.

Cell Maintenance: Culture cells according to standard protocols, ensuring they are healthy

and in the logarithmic growth phase.[11][12]

Harvesting: Wash cells with PBS, then detach them using Trypsin-EDTA. Neutralize the

trypsin with complete medium.[13]
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Cell Counting: Perform a viable cell count using a hemocytometer or automated cell counter.

Plating: Seed cells into the appropriate culture plates at a predetermined density. An

example for a 96-well plate is 5,000-10,000 cells per well.

Incubation: Incubate the plates for 24 hours at 37°C and 5% CO₂ to allow cells to adhere and

recover before treatment.

2.4. Administration of 4-Propanoyloxy DMT

Prepare Working Solutions: On the day of the experiment, thaw an aliquot of the 10 mM

stock solution. Prepare serial dilutions in sterile complete culture medium.

Important: Ensure the final concentration of DMSO in the culture wells remains consistent

across all conditions (including vehicle control) and is non-toxic to the cells (typically ≤

0.5%).

Vehicle Control: Prepare a vehicle control medium containing the same final concentration of

DMSO as the highest concentration of 4-Propanoyloxy DMT being tested.

Treatment: Carefully remove the old medium from the cell culture wells. Add the prepared

media containing the desired final concentrations of 4-Propanoyloxy DMT (e.g., 0.1 µM, 1

µM, 10 µM, 50 µM, 100 µM) and the vehicle control.

Incubation: Return the plates to the incubator for the desired treatment period (e.g., 24, 48,

or 72 hours).

Table 2: Example Dilution Scheme for a 96-Well Plate
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Stock
Concentration

Volume of
Stock (µL)

Volume of
Medium (µL)

Final
Concentration

Final DMSO %
(in 100 µL well)

10 mM (in

DMSO)
1 99 100 µM 0.1%

10 mM (in

DMSO)
0.5 99.5 50 µM 0.05%

10 mM (in

DMSO)
0.1 99.9 10 µM 0.01%

1 mM (1:10 from

stock)
0.1 99.9 1 µM 0.001%

100 µM (1:100

from stock)
0.1 99.9 0.1 µM 0.0001%

DMSO (Vehicle) 1 99 0 µM 0.1%

2.5. Post-Treatment Assays

Following incubation, various assays can be performed to assess the cellular response:

Cytotoxicity Assays (e.g., MTT, LDH, Trypan Blue): To determine the concentration-

dependent effect of the compound on cell viability.

Western Blotting: To analyze the expression or phosphorylation of key proteins in signaling

pathways (e.g., ERK, Akt downstream of 5-HT2A or Sig-1R).

Immunofluorescence: To visualize cellular morphology or the expression of specific markers

(e.g., neuronal markers like β-III tubulin or MAP2 in neurogenesis studies).

Calcium Imaging: To measure intracellular calcium flux immediately following compound

administration as a marker of 5-HT2A receptor activation.

Visualized Workflow and Signaling Pathways
Experimental Workflow Diagram
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Diagram 1: Experimental Workflow
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Diagram 2: Proposed Signaling Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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